Cas no 1806776-08-8 (3-(Bromomethyl)-6-(difluoromethyl)-2-hydroxypyridine)

• Product Name: 3-(Bromomethyl)-6-(difluoromethyl)-2-hydroxypyridine
• CAS No: 1806776-08-8
• MF: C₇H₆BrF₂NO
• MW: 238.029448032379
• CID: 4918734
• Update Time: 2025-06-23

3-(Bromomethyl)-6-(difluoromethyl)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-6-(difluoromethyl)-2-hydroxypyridine

• Inchi： 1S/C7H6BrF2NO/c8-3-4-1-2-5(6(9)10)11-7(4)12/h1-2,6H,3H2,(H,11,12)
• InChI Key： WAZNNTCYUZSVER-UHFFFAOYSA-N
• SMILES： BrCC1=CC=C(C(F)F)NC1=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 260
• XLogP3: 1.4
• Topological Polar Surface Area: 29.1

Additional information on 3-(Bromomethyl)-6-(difluoromethyl)-2-hydroxypyridine

Research Brief on 3-(Bromomethyl)-6-(difluoromethyl)-2-hydroxypyridine (CAS: 1806776-08-8) in Chemical Biology and Pharmaceutical Applications

The compound 3-(Bromomethyl)-6-(difluoromethyl)-2-hydroxypyridine (CAS: 1806776-08-8) has recently emerged as a key intermediate in pharmaceutical synthesis and chemical biology research. This heterocyclic bromomethyl-difluoromethylpyridine derivative exhibits unique reactivity patterns due to the strategic placement of its functional groups, making it particularly valuable for the development of novel bioactive molecules. Recent studies have highlighted its potential in medicinal chemistry, especially in the design of enzyme inhibitors and fluorinated drug candidates.

Structural analysis reveals that the bromomethyl group at the 3-position serves as an excellent electrophilic center for nucleophilic substitution reactions, while the difluoromethyl group at the 6-position contributes to both metabolic stability and lipophilicity modulation. The 2-hydroxyl group provides additional hydrogen bonding capability, enhancing target binding affinity. This trifunctional architecture has been exploited in several drug discovery programs targeting protein kinases and other therapeutic targets.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's utility as a precursor for developing irreversible covalent inhibitors of Bruton's tyrosine kinase (BTK). The bromomethyl group was shown to form stable covalent bonds with cysteine residues in the BTK active site, while the difluoromethyl moiety improved cell permeability and pharmacokinetic properties. This work represents a significant advancement in the field of targeted covalent inhibitors for hematological malignancies.

Another recent application appears in ACS Chemical Biology (2024), where 3-(Bromomethyl)-6-(difluoromethyl)-2-hydroxypyridine was used to develop fluorescent probes for imaging hypoxia-inducible factor (HIF) activity. The researchers capitalized on the compound's ability to undergo selective reactions with thiol-containing biomolecules under physiological conditions, creating sensors with excellent specificity and signal-to-noise ratios in cellular models.

From a synthetic chemistry perspective, novel methodologies have been developed to optimize the production of this compound. A 2024 Organic Process Research & Development publication describes an improved catalytic system for its synthesis, achieving higher yields (82%) and purity (>99%) while reducing hazardous byproducts. This process innovation addresses previous challenges in scaling up production for preclinical development.

Ongoing research is exploring the compound's potential in PROTAC (Proteolysis Targeting Chimera) development, where its dual functionality allows simultaneous conjugation to target proteins and E3 ubiquitin ligase binders. Preliminary results presented at the 2024 American Chemical Society meeting show promising degradation efficiency against several challenging drug targets, including transcription factors previously considered undruggable.

As the pharmaceutical industry continues to explore covalent drug strategies and fluorine-containing therapeutics, 3-(Bromomethyl)-6-(difluoromethyl)-2-hydroxypyridine (CAS: 1806776-08-8) is positioned to play an increasingly important role. Its unique combination of reactivity, stability, and physicochemical properties makes it a versatile building block for next-generation drug discovery efforts across multiple therapeutic areas.